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Compound of Interest

Compound Name: PluriSIn 1

Cat. No.: B1678901 Get Quote

For researchers, scientists, and drug development professionals utilizing PluriSIn 1, a potent

inhibitor of stearoyl-CoA desaturase, ensuring its proper disposal is a critical component of

laboratory safety and environmental responsibility. This guide provides essential, immediate

safety and logistical information, including a step-by-step disposal plan, to facilitate the safe

handling and disposal of this chemical.

Chemical and Physical Properties
A summary of the key quantitative data for PluriSIn 1 is presented below for easy reference.

Property Value

CAS Number 91396-88-2

Molecular Formula C₁₂H₁₁N₃O

Purity ≥ 95%

Disposal Protocol
The following protocol outlines the recommended procedure for the proper disposal of PluriSIn
1. This is a general guideline and should be adapted to comply with all applicable local, state,

and federal regulations.

1. Personal Protective Equipment (PPE):
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Wear appropriate PPE, including safety goggles, gloves (nitrile or other chemically resistant

material), and a lab coat.

If there is a risk of generating dust, a NIOSH-approved respirator is recommended.

2. Waste Collection:

All solid waste contaminated with PluriSIn 1 (e.g., weighing paper, pipette tips, contaminated

gloves) should be collected in a designated, clearly labeled hazardous waste container.

Unused or expired solid PluriSIn 1 should be transferred directly into the hazardous waste

container. Avoid generating dust during this process.

Solutions containing PluriSIn 1 should be collected in a separate, labeled hazardous liquid

waste container. Do not mix with other incompatible waste streams.

3. Waste Storage:

Store the hazardous waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

Ensure the container is tightly sealed to prevent leaks or spills.

4. Waste Disposal:

Dispose of the hazardous waste through your institution's environmental health and safety

(EHS) office or a licensed chemical waste disposal contractor.

The Safety Data Sheet (SDS) for PluriSIn 1 advises to "Transfer to a chemical waste

container for disposal in accordance with local regulations."[1] It is imperative to follow these

local mandates.

Provide the waste disposal contractor with a complete and accurate description of the waste,

including the name "PluriSIn 1" and its CAS number (91396-88-2).

5. Spill Management:

In the event of a spill, avoid breathing dust.
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Wear appropriate PPE and contain the spill using an inert absorbent material (e.g.,

vermiculite, sand).

Collect the absorbed material and place it in the designated hazardous waste container.

Clean the spill area thoroughly with a suitable solvent and then with soap and water.

PluriSIn 1 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of PluriSIn 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678901?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

